Cas no 1216408-27-3 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride
• CAS No: 1216408-27-3
• MF: C₂₂H₃₂ClN₃O₃S
• MW: 454.025783538818
• CID: 5472960
• PubChem ID: 18583078
• Update Time: 2025-10-29

N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)cyclohexanecarboxamide;hydrochloride
• SR-01000916014-1
• N-(4-ETHOXY-1,3-BENZOTHIAZOL-2-YL)-N-[2-(MORPHOLIN-4-YL)ETHYL]CYCLOHEXANECARBOXAMIDE HYDROCHLORIDE
• VU0496290-1
• AKOS026682812
• N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cyclohexanecarboxamide hydrochloride
• SR-01000916014
• 1216408-27-3
• F2756-0359
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride

• Inchi： 1S/C22H31N3O3S.ClH/c1-2-28-18-9-6-10-19-20(18)23-22(29-19)25(12-11-24-13-15-27-16-14-24)21(26)17-7-4-3-5-8-17;/h6,9-10,17H,2-5,7-8,11-16H2,1H3;1H
• InChI Key： MOAOLAMIQOEHIM-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=C(C=2N=C1N(CCN1CCOCC1)C(C1CCCCC1)=O)OCC

Computed Properties

• Exact Mass: 453.1852908g/mol
• Monoisotopic Mass: 453.1852908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride

Comprehensive Analysis of N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride (CAS 1216408-27-3)

The compound N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride (CAS 1216408-27-3) is a benzothiazole-derived small molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a cyclohexanecarboxamide core with morpholine and ethoxybenzothiazole moieties, making it a subject of interest for drug discovery and targeted therapy applications. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its pharmacological properties.

In recent years, the demand for benzothiazole derivatives has surged due to their diverse biological activities, including kinase inhibition and receptor modulation. The CAS 1216408-27-3 compound has been investigated for its potential role in signal transduction pathways, particularly in cancer research and neurodegenerative diseases. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies.

The synthesis of N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity validation. The compound's molecular weight (C₂₂H₃₀N₃O₃S·HCl) and logP values are frequently queried in cheminformatics databases, reflecting its relevance in drug design.

Current trends highlight its exploration in personalized medicine, where AI-driven drug discovery platforms leverage its chemical descriptors for virtual screening. Users often search for "CAS 1216408-27-3 supplier" or "benzothiazole morpholine compound applications," indicating commercial and academic interest. Environmental stability and metabolic pathways of this compound are also hot topics in ADME studies.

From a regulatory perspective, N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride is not classified as hazardous, aligning with green chemistry principles. Its patent landscape reveals innovations in formulation technology, particularly for controlled-release systems. Researchers frequently inquire about its IC50 values against specific enzyme targets, underscoring its mechanistic versatility.

In conclusion, CAS 1216408-27-3 represents a promising scaffold for medicinal chemistry, with ongoing studies addressing its therapeutic index and drug-drug interactions. Its integration into high-throughput screening libraries and combinatorial chemistry approaches further solidifies its role in modern pharmaceutical R&D.